Propionic anhydride Propionic anhydride Propionic Anhydride, used in the synthesis of novel pyranochalcone derivatives which have significant antiproliferative activities in vitro and in vivo. In addition, Propionic Anhydride is used in the synthesis of human acrosin inhibiting molecules.
Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165°F. Density 8.4 lb /gal. Corrosive to metals and tissue.
Brand Name: Vulcanchem
CAS No.: 123-62-6
VCID: VC21100093
InChI: InChI=1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3
SMILES: CCC(=O)OC(=O)CC
Molecular Formula: C6H10O3
(CH3CH2CO)2O
C6H10O3
Molecular Weight: 130.14 g/mol

Propionic anhydride

CAS No.: 123-62-6

Cat. No.: VC21100093

Molecular Formula: C6H10O3
(CH3CH2CO)2O
C6H10O3

Molecular Weight: 130.14 g/mol

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Propionic anhydride - 123-62-6

Specification

Description Propionic Anhydride, used in the synthesis of novel pyranochalcone derivatives which have significant antiproliferative activities in vitro and in vivo. In addition, Propionic Anhydride is used in the synthesis of human acrosin inhibiting molecules.
Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165°F. Density 8.4 lb /gal. Corrosive to metals and tissue.
CAS No. 123-62-6
Molecular Formula C6H10O3
(CH3CH2CO)2O
C6H10O3
Molecular Weight 130.14 g/mol
IUPAC Name propanoyl propanoate
Standard InChI InChI=1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3
Standard InChI Key WYVAMUWZEOHJOQ-UHFFFAOYSA-N
SMILES CCC(=O)OC(=O)CC
Canonical SMILES CCC(=O)OC(=O)CC
Boiling Point 336 °F at 760 mm Hg (USCG, 1999)
170.0 °C
170 °C
167 °C
Colorform Colorless liquid
Flash Point 145 °F (USCG, 1999)
165 °F (74 °C) (Open Cup)
145 °F (63 °C) (Closed Cup)
63 °C c.c.
Melting Point -45 °F (USCG, 1999)
-45.0 °C
-45 °C

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